(2,2-Difluoro-6-methylspiro[3.3]heptan-6-yl)methanamine;hydrochloride

• IUPAC Name: (2,2-difluoro-6-methylspiro[3.3]heptan-6-yl)methanamine;hydrochloride
• InChI: InChI=1S/C9H15F2N.ClH/c1-7(6-12)2-8(3-7)4-9(10,11)5-8;/h2-6,12H2,1H3;1H
• InChI Key: VNZLGVGWRWYKRI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2(C1)CC(C2)(F)F)CN.Cl
• Molecular Formula: C9H16ClF2N
• Molecular Weight: 211.68 g/mol

Description

“(2,2-Difluoro-6-methylspiro[3.3]heptan-6-yl)methanamine;hydrochloride” is a chemical compound with the CAS Number: 2490426-57-6. It has a molecular weight of 211.68.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15F2N.ClH/c1-7(6-12)2-8(3-7)4-9(10,11)5-8;/h2-6,12H2,1H3;1H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder and it’s stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

• Stability of Spirocyclopropanated Cyclopropyl Cations : A study by Kozhushkov et al. (2003) discussed the stability of spirocyclopropanated cyclopropyl cations, which are structurally related to the compound . This research is significant in understanding the chemical behavior and potential applications of such compounds in organic synthesis.

• Zinc(II) Complexes in Polymer Synthesis : In the field of materials science, Kwon, Nayab, and Jeong (2015) synthesized zinc(II) complexes bearing camphor-based iminopyridines, which are structurally similar to the compound . These complexes were used as pre-catalysts for the synthesis of polylactide, demonstrating the potential of such compounds in polymer chemistry.

• Iron(III) Complexes for Imaging and Photocytotoxicity : Basu et al. (2014) explored the use of Iron(III) complexes, which include compounds structurally related to (2,2-Difluoro-6-methylspiro[3.3]heptan-6-yl)methanamine;hydrochloride, for cellular imaging and photocytotoxicity under red light. This research highlights the potential biomedical applications of these compounds.

• Antimicrobial Activities of Quinoline Derivatives : Thomas, Adhikari, and Shetty (2010) synthesized a series of quinoline derivatives, which are structurally related to the compound . These derivatives were evaluated for their antimicrobial activities, indicating potential uses in the development of new antibiotics.

• Schiff Bases for Anticonvulsant Agents : Pandey and Srivastava (2011) synthesized and evaluated Schiff bases of 3-aminomethyl pyridine for anticonvulsant activity. These compounds are structurally similar to the compound , suggesting potential applications in the development of anticonvulsant drugs.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335, which correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.